Cas no 847674-32-2 (6a-Chloro Testosterone)

• Product Name: 6a-Chloro Testosterone
• CAS No: 847674-32-2
• Molecular Formula: C₁₉H₂₇ClO₂
• Molecular Weight: 322.869485139847
• CID: 4660124
• PubChem ID: 137700324

6a-Chloro Testosterone Properties

Names and Identifiers

• 6a-Chloro Testosterone
• 6alpha-Chloro testosterone
• 6alpha-chloro-17beta-hydroxy-androst-4-en-3-one
• PD077041
• (6S,8R,9S,10R,13S,14S,17S)-6-chloro-17-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• DTXSID901345674
• 847674-32-2

• InChIKey： LIWCKYLNPCEAMM-QXROXWLYSA-N
• Inchi： 1S/C19H27ClO2/c1-18-7-5-11(21)9-15(18)16(20)10-12-13-3-4-17(22)19(13,2)8-6-14(12)18/h9,12-14,16-17,22H,3-8,10H2,1-2H3/t12-,13-,14-,16-,17-,18+,19-/m0/s1
• SMILES： Cl[C@@H]1C2=CC(CC[C@]2(C)[C@H]2CC[C@]3(C)[C@H](CC[C@H]3[C@@H]2C1)O)=O

Computed Properties

• Exact Mass: 322.1699578g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 322.1699578g/mol
• Heavy Atom Count: 22
• Complexity: 542
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives